Cas no 133604-58-7 (m-PEG16-alcohol)

• Product Name: m-PEG16-alcohol
• CAS No: 133604-58-7
• MF: C₃₃H₆₈O₁₇
• MW: 736.882833480835
• CID: 98280
• PubChem ID: 14550551
• Update Time: 2025-09-27

m-PEG16-alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47-Hexadecaoxanonatetracontan-49-ol
• mPEG16-OH
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• mPEG-16
• hexadecaethylene glycol monomethyl ether
• hexadecylethylene glycol monomethylether
• MeO-16eg-OH
• m-PEG16-alcohol
• HY-141222
• NS00076655
• C70268
• BP-22073
• BS-45169
• Methoxyl-PEG16-alcohol
• SCHEMBL12884771
• CS-0114740
• MFCD27977525
• SY272915
• 133604-58-7
• DTXSID40561600
• AKOS040743445
• DA-65628

• Inchi： 1S/C33H68O17/c1-35-4-5-37-8-9-39-12-13-41-16-17-43-20-21-45-24-25-47-28-29-49-32-33-50-31-30-48-27-26-46-23-22-44-19-18-42-15-14-40-11-10-38-7-6-36-3-2-34/h34H,2-33H2,1H3
• InChI Key： GMNLVYXCNRUMTN-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 736.44600
• Monoisotopic Mass: 736.44565070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 50
• Rotatable Bond Count: 47
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.095±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 703.3±55.0 °C at 760 mmHg
• Flash Point: 379.2±31.5 °C
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 167.91000
• LogP: -0.12590
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

m-PEG16-alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives